Mueggelone

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 10-[(E)-2-[(2S,3S)-3-[(Z)-pent-2-enyl]oxiran-2-yl]ethenyl]oxecan-2-one
• InChI: InChI=1S/C18H28O3/c1-2-3-7-11-16-17(21-16)14-13-15-10-8-5-4-6-9-12-18(19)20-15/h3,7,13-17H,2,4-6,8-12H2,1H3/b7-3-,14-13+/t15?,16-,17-/m0/s1
• InChI Key: NQKZDMRQSOUOJH-RMOHKNCISA-N
• Isomeric SMILES: CC/C=C\C[C@H]1[C@@H](O1)/C=C/C2CCCCCCCC(=O)O2
• Canonical SMILES: CCC=CCC1C(O1)C=CC2CCCCCCCC(=O)O2
• synonyms: mueggelone

Description

Mueggelone is a natural product found in Aphanizomenon and Aphanizomenon flos-aquae with data available.

Scientific Research Applications

Synthesis and Bioactivity

Mueggelone has garnered interest in the scientific community due to its unique properties, especially as an inhibitor of fish development. Researchers have focused on the synthesis of this compound, exploring various stereoisomers and determining their absolute configurations. Notably, Motoyoshi, Ishigami, and Kitahara (2001) achieved the first total synthesis of all possible stereoisomers of mueggelone, finding the absolute configuration to be 9R, 12S, 13S. This work laid the foundation for further exploration of mueggelone's properties and potential applications (Motoyoshi, Ishigami, & Kitahara, 2001). Additionally, Yadav et al. (2008) described an efficient stereoselective synthesis of (+)-mueggelone, emphasizing its role as a novel inhibitor of fish development (Yadav, Somaiah, Ravindar, & Chandraiah, 2008).

Synthetic Studies and Bioactivities of Related Compounds

Ishigami (2009) conducted a comprehensive review of synthetic approaches to natural 10-membered lactones, including mueggelone, microcarpalide, and Sch 642305. These compounds have demonstrated intriguing and potent activities, such as fish development inhibition (mueggelone), microfilament disruption (microcarpalide), and bacterial DNA primase inhibition (Sch 642305) (Ishigami, 2009). This highlights the diverse potential applications of mueggelone and related compounds in various biological contexts.

Nanogels and Drug Delivery Platforms

While not directly related to mueggelone, research on nanogels and drug delivery systems provides insight into the types of vehicles that could be potentially used for delivering mueggelone-based treatments. Nanogels offer a stable and controlled environment for encapsulating and releasing drug molecules, including those with hydrophobic properties like mueggelone. Studies by Ryu et al. (2010) and Wang et al. (2009) delve into the design of nanogels and hydrogels for smart drug delivery systems, emphasizing their stability, pH sensitivity, and potential in controlled drug release (Ryu et al., 2010); (Wang et al., 2009).